Soluene

• CAS No.: 12778-19-7
• Molecular Formula: C15H32O2
• Synonyms: Soluene

Description

Soluene refers to a class of organic solvents and tissue solubilizers widely used in biochemical and analytical research. Two primary variants are documented in the literature: This compound 100 and This compound 350. These agents are critical for dissolving biological samples (e.g., tissues, proteins, melanin) in procedures such as scintillation counting, enzyme activity assays, and spectrophotometric analyses.

• This compound 100: Developed by the National Heart and Lung Institute, it is employed in melanin dissolution and enzyme kinetic studies. For example, it fully solubilizes melanin within 3–5 hours, enabling quantitative spectrophotometric analysis at 400 nm .
• This compound 350: Produced by PerkinElmer and National Diagnostics, it solubilizes acid-insoluble protein pellets and tissues for liquid scintillation counting. It is compatible with trichloroacetic acid (TCA)-precipitated samples and maintains stable counting efficiency .

Both variants exhibit high chemical stability, with this compound 100 retaining enzyme activity in frozen tissue homogenates for up to 13 days .

Comparison with Similar Compounds

Functional Comparison with Ultima Gold Scintillation Fluid

Ultima Gold (PerkinElmer) is a scintillation fluid optimized for aqueous samples, whereas Soluene 350 is designed for organic-soluble fractions. Key differences include:

Parameter	This compound 350	Ultima Gold
Primary Use	Solubilization of tissues/proteins	Counting aqueous supernatants
Compatibility	Compatible with TCA-precipitated pellets	Compatible with aqueous/organic mixes
Chemical Stability	Stable with prolonged storage	Requires refrigeration post-use

Key Insight : this compound 350 is superior for protein-rich samples, while Ultima Gold minimizes quenching in aqueous environments.

Solubilization Efficiency: this compound 100 vs. Conventional Organic Solvents

This compound 100 outperforms traditional solvents (e.g., chloroform, DMSO) in melanin dissolution:

Parameter	This compound 100	Chloroform
Melanin Solubility	Full dissolution in 3–5 hours	Partial dissolution
Quantitative Analysis	Obeys Beer’s law (linear absorbance)	Non-linear response
Enzyme Compatibility	Preserves phosphorylcholine cytidyltransferase activity	Denatures enzymes

Key Insight : this compound 100’s ability to maintain enzyme activity and enable precise optical measurements makes it indispensable for melanin and phospholipid studies.

Stability Under Experimental Conditions

This compound 100 and 350 demonstrate exceptional stability compared to alternatives:

• Temperature Resistance: this compound 100 maintains enzyme activity at 50°C, the optimal temperature for phosphorylcholine cytidyltransferase assays . Competitors like β-mercaptoethanol-containing buffers degrade rapidly above 37°C .

• pH Tolerance :

  • This compound 100 operates effectively at pH 6.5, aligning with the optimal pH for lung surfactant enzyme studies .
  • This compound 350 remains stable in acidic conditions (e.g., TCA-treated samples) without forming precipitates .

Enzyme Kinetics in Pulmonary Research

This compound 100 enabled the first characterization of phosphorylcholine cytidyltransferase in human neonatal lungs, revealing:

• Km (CTP) : 0.47 mM (human lung) vs. 0.33 mM (mouse liver) .
• pH Optimum : 6.5, critical for surfactant synthesis in respiratory distress syndrome .

Melanin Quantification

This compound 100’s extinction coefficients for melanin:

Wavelength (nm)	Extinction Coefficient (L·g⁻¹·cm⁻¹)
360	41.2
400	30.5

These values standardize melanin quantification in melanoma research .